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Compound Name: 565487 sulfate

Cat. No.: B8201670
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Professionals

Introduction

$65487 sulfate is a potent and selective second-generation inhibitor of B-cell lymphoma 2
(BCL-2), a key regulator of the intrinsic apoptotic pathway.[1][2][3] As a proagent of S55746, it
demonstrates high affinity for the BH3-binding groove of BCL-2, thereby disrupting the
sequestration of pro-apoptotic proteins like BIM, BAK, and BAX.[4][5] This action liberates
these proteins, leading to mitochondrial outer membrane permeabilization, cytochrome ¢
release, and subsequent caspase activation, culminating in apoptosis. S65487 sulfate is
effective against wild-type BCL-2 and clinically relevant mutations such as G101V and D103Y,
while exhibiting poor affinity for other BCL-2 family members like MCL-1, BFL-1, and BCL-XL.
These characteristics make it a valuable tool in cancer research, particularly for hematological

malignancies.

This document provides detailed protocols for the preparation, storage, and handling of
S$65487 sulfate stock solutions for both in vitro and in vivo applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of S65487 sulfate is provided in the
table below.
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Property Value

Synonyms VOB560 sulfate

CAS Number 2416937-01-2

Molecular Formula Ca1H43CINeOsS
Molecular Weight 815.33 g/mol
Appearance Crystalline solid

Storage (Powder) 4°C, away from moisture

Solubility Data

The solubility of S65487 sulfate in common laboratory solvents is crucial for the preparation of
stock solutions. It is important to note that for optimal solubility, especially at high
concentrations, technigues such as ultrasonication and warming may be necessary. The use of
freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO can negatively
impact solubility.

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment is
DMSO 135 165.58 )
required.
Requires sonication
Water 1.25 1.53

and warming to 60°C.

Experimental Protocols
Preparation of S65487 Sulfate Stock Solution for In Vitro
Use

This protocol describes the preparation of a high-concentration stock solution in DMSO, which
is the recommended solvent for in vitro experiments.
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Materials:

S65487 sulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials
Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

Weighing: Accurately weigh the desired amount of S65487 sulfate powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO
to your weighed S65487 sulfate).

Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic water bath. Sonicate
for 10-15 minutes, or until the solution is clear.

o Gentle warming to 37°C can also aid in dissolution.

Sterilization (Optional): If required for your specific application, the stock solution can be
filter-sterilized using a 0.22 pum syringe filter compatible with DMSO.

Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
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o Store the aliquots in tightly sealed tubes.
o For long-term storage (up to 6 months), store at -80°C.
o For short-term storage (up to 1 month), store at -20°C.

Note: Always visually inspect the solution for any precipitation before use, especially after
thawing. If precipitation is observed, warm the solution to 37°C and sonicate briefly to
redissolve.

Preparation of S65487 Sulfate Formulation for In Vivo
Use

For animal studies, a biocompatible solvent system is required. The following protocol provides
a multi-component vehicle suitable for intravenous administration.

Materials:

» S65487 sulfate

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e PEG300

e Tween-80

e Saline (0.9% NacCl)

 Sterile tubes

» Vortex mixer

Procedure:

This protocol is for preparing a final solution with a concentration of > 6.75 mg/mL.

» Prepare a High-Concentration DMSO Stock: First, prepare a concentrated stock solution of
$65487 sulfate in DMSO (e.g., 67.5 mg/mL).
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e Solvent Admixture (Order is Critical): The following steps should be performed sequentially to
ensure proper mixing and solubility. The example below is for preparing 1 mL of the final
formulation.

o Add 100 pL of the 67.5 mg/mL DMSO stock solution to a sterile tube.
o Add 400 pL of PEG300 and mix thoroughly.

o Add 50 pL of Tween-80 and mix until the solution is homogeneous.

o Add 450 L of saline to bring the final volume to 1 mL. Mix thoroughly.

e Final Concentration: This procedure yields a clear solution with a S65487 sulfate
concentration of = 6.75 mg/mL (= 8.28 mM).

o Administration: The final formulation should be administered as per the experimental design,
typically via intravenous injection.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of S65487 sulfate and a typical
experimental workflow for its use.
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Caption: Mechanism of action of S65487 sulfate in inducing apoptosis.
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Caption: A typical workflow for an in vitro cell-based assay using S65487 sulfate.

Safety Precautions

Standard laboratory safety practices should be followed when handling S65487 sulfate and its
solutions. This includes wearing appropriate personal protective equipment (PPE) such as
gloves, a lab coat, and safety glasses. Avoid inhalation of the powder and contact with skin and
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eyes. In case of accidental contact, wash the affected area thoroughly with water. For detailed
safety information, refer to the Safety Data Sheet (SDS).

Disclaimer: This document is intended for research use only and is not a substitute for a
comprehensive understanding of the compound's properties and safe handling procedures.
Researchers should consult the relevant literature and safety data sheets before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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